Cas no 7365-23-3 (2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide)

2-Chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylacetamide is a specialized organic compound featuring a chloroacetamide moiety linked to a sulfolane-derived structure. Its key advantages include its role as a versatile intermediate in synthetic organic chemistry, particularly in the development of pharmacologically active molecules. The presence of both electrophilic (chloroacetamide) and sulfone functional groups enhances its reactivity, making it valuable for selective alkylation and cross-coupling reactions. The compound’s structural rigidity, imparted by the thiolan ring, contributes to controlled stereochemistry in synthesis. It is particularly useful in medicinal chemistry for constructing complex heterocycles or modifying biologically relevant scaffolds. Suitable for controlled environments, it requires careful handling due to its reactive chloroacetamide group.

2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide structure

7365-23-3 structure

Product Name:2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide

CAS No:7365-23-3

MF:C₇H₁₂ClNO₃S

MW:225.693079948425

MDL:MFCD03983034

CID:1005179

PubChem ID:2772173

Update Time:2025-10-13

2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-N-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-N-methyl-acetamide
- 2-CHLORO-N-(1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YL)-N-METHYL-ACETAMIDE
- 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide
- 2-chloro-N-(1,1-dioxothiolan-3-yl)-N-methylacetamide
- 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methylacetamide
- F1642-0125
- 2-chloro-N-(1,1-dioxo-1lambda-thiolan-3-yl)-N-methylacetamide
- FT-0677739
- CS-0220133
- MFCD03983034
- 2-Chloro-N-methyl-N-(tetrahydro-1,1-dioxido-3-thienyl)acetamide
- 2-chloro-N-(1,1-dioxo-1??-thiolan-3-yl)-N-methylacetamide
- AKOS016039799
- VS-03562
- 2-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide
- 2-Chloro-N-(1,1-dioxo-tetrahydrothiophen-3-yl)-N-methyl-acetamide
- DTXSID90378189
- Z56913096
- SCHEMBL22481537
- EN300-05841
- 7365-23-3
- AKOS000269843
- G55736
- STK803344
- BBL012876
- MDL： MFCD03983034
- Inchi： 1S/C7H12ClNO3S/c1-9(7(10)4-8)6-2-3-13(11,12)5-6/h6H,2-5H2,1H3
- InChI Key： HGIYHXMVKRVQSW-UHFFFAOYSA-N
- SMILES： ClCC(N(C)C1CCS(C1)(=O)=O)=O

Computed Properties

Exact Mass: 225.0226421g/mol
Monoisotopic Mass: 225.0226421g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 62.8Å²

2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C378503-25mg	2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methylacetamide	7365-23-3		25mg	$ 50.00	2022-04-28
TRC	C378503-50mg	2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methylacetamide	7365-23-3		50mg	$ 70.00	2022-04-28
TRC	C378503-250mg	2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methylacetamide	7365-23-3		250mg	$ 275.00	2022-04-28
Chemenu	CM377061-1g	2-chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylacetamide	7365-23-3	95%+	1g	$***	2023-05-29
Chemenu	CM377061-5g	2-chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylacetamide	7365-23-3	95%+	5g	$***	2023-05-29
Chemenu	CM377061-10g	2-chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylacetamide	7365-23-3	95%+	10g	$***	2023-05-29
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN5930-1G	2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide	7365-23-3	95%	1g	￥ 1,471.00	2023-03-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN5930-5G	2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide	7365-23-3	95%	5g	￥ 4,507.00	2023-03-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN5930-10G	2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide	7365-23-3	95%	10g	￥ 6,692.00	2023-03-13
Enamine	EN300-05841-0.05g	2-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide	7365-23-3	95.0%	0.05g	$118.0	2025-03-21

2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide Related Literature

1. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
5. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502

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